Cas no 1895334-67-4 (3-(4-aminobutyl)benzene-1,2-diol)

• Product Name: 3-(4-aminobutyl)benzene-1,2-diol
• CAS No: 1895334-67-4
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6215290
• PubChem ID: 90736739
• Update Time: 2025-06-08

3-(4-aminobutyl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 3-(4-aminobutyl)benzene-1,2-diol
• EN300-1763835
• 1895334-67-4

• Inchi： 1S/C10H15NO2/c11-7-2-1-4-8-5-3-6-9(12)10(8)13/h3,5-6,12-13H,1-2,4,7,11H2
• InChI Key： QWCUQITXNCRXGK-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1CCCCN)O

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines

Additional information on 3-(4-aminobutyl)benzene-1,2-diol

Introduction to 3-(4-aminobutyl)benzene-1,2-diol (CAS No. 1895334-67-4)

3-(4-aminobutyl)benzene-1,2-diol, identified by the chemical abstracts service number 1895334-67-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a benzene core substituted with both hydroxyl and amino butyl groups, has garnered attention due to its versatile structural framework and potential applications in drug discovery and material science. The presence of both polar hydroxyl (-OH) and basic amino (-NH₂) functional groups makes it a promising candidate for further chemical modifications, enabling the development of novel derivatives with tailored biological activities.

The structural motif of 3-(4-aminobutyl)benzene-1,2-diol is particularly intriguing from a synthetic chemistry perspective. The benzene ring serves as an aromatic scaffold, providing stability and electronic properties that can be modulated by the substituents. The 1,2-diol configuration introduces two hydroxyl groups in close proximity, which can participate in hydrogen bonding interactions and influence the molecule's solubility and reactivity. Meanwhile, the 4-aminobutyl side chain extends from the para position of the benzene ring, adding a flexible alkyl chain that can affect both the conformational dynamics and binding affinity in biological systems.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of 3-(4-aminobutyl)benzene-1,2-diol. Molecular modeling studies suggest that this compound may exhibit significant interactions with biological targets due to its dual functionality. The hydroxyl groups could engage in hydrogen bonding with polar residues in protein binding pockets, while the amino group might form salt bridges or coordinate with metal ions, enhancing binding affinity. Such interactions are critical for designing molecules with improved efficacy and selectivity in therapeutic applications.

In the realm of drug discovery, 3-(4-aminobutyl)benzene-1,2-diol has been explored as a precursor for more complex pharmacophores. Its scaffold can be modified through various chemical reactions, such as nucleophilic aromatic substitution, reduction, or oxidation, to introduce additional functional groups or alter electronic properties. For instance, derivatization of the amino group could yield amides or ureas, which are common motifs in bioactive molecules. Similarly, functionalization of the hydroxyl groups might lead to ether or ester derivatives, expanding the structural diversity available for medicinal chemists.

The potential applications of 3-(4-aminobutyl)benzene-1,2-diol extend beyond traditional pharmaceuticals. In material science, its aromatic structure and functional groups make it a candidate for designing organic semiconductors or liquid crystals. These materials are essential in electronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). The ability to fine-tune electronic properties through molecular engineering could lead to innovations in display technologies and energy-efficient electronics.

Furthermore, the biodegradability and environmental impact of 3-(4-aminobutyl)benzene-1,2-diol have been subjects of interest in green chemistry research. The presence of multiple functional groups allows for potential biodegradation pathways under certain conditions. Understanding these processes is crucial for assessing the compound's sustainability and for developing environmentally friendly synthetic routes. Advances in biocatalysis have shown that enzymes can selectively modify such molecules, offering greener alternatives to traditional synthetic methods.

Current research is also exploring the role of 3-(4-aminobutyl)benzene-1,2-diol in addressing neurological disorders. Preclinical studies have indicated that structurally similar compounds may modulate neurotransmitter receptors or enzyme activity relevant to conditions such as Alzheimer's disease or Parkinson's disease. The dual functionality of 3-(4-aminobutyl)benzene-1,2-diol provides a unique opportunity to interact with multiple targets simultaneously, potentially leading to synergistic therapeutic effects. Investigating its mechanism of action could pave the way for novel treatment strategies targeting complex neurological pathologies.

The synthesis of 3-(4-aminobutyl)benzene-1,2-diol presents both challenges and opportunities for synthetic chemists. While established methods exist for constructing the benzene core and introducing substituents, optimizing yield and purity remains a key focus. Catalytic approaches have shown promise in streamlining synthetic routes while minimizing waste generation. Continuous flow chemistry techniques are being explored to enhance scalability and reproducibility during production runs.

Economic considerations also play a significant role in the commercial viability of 3-(4-aminobutyl)benzene-1,2-diol as an intermediate or active ingredient. Factors such as raw material costs, production efficiency, and regulatory compliance must be carefully evaluated before large-scale manufacturing can be justified. Collaborative efforts between academia and industry are essential for bridging knowledge gaps and accelerating translation from laboratory-scale synthesis to industrial production.

Looking ahead,3-(4-aminobutyl)benzene-1,2-diol is poised to remain at the forefront of chemical innovation across multiple disciplines. Ongoing research efforts are expected to uncover new applications and refine synthetic methodologies further enhancing its utility value within pharmaceuticals materials science